Cas no 2228673-70-7 (1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol
• CAS No: 2228673-70-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6100258
• PubChem ID: 165626153
• Update Time: 2025-10-31

1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol
• EN300-1768284
• 2228673-70-7
• 1-[1-(3-methoxypyridin-2-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C11H15NO2/c1-8(13)11(5-6-11)10-9(14-2)4-3-7-12-10/h3-4,7-8,13H,5-6H2,1-2H3
• InChI Key： CPVHSENJXCOOFJ-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(=CC=CN=2)OC)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol

Introduction to 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol (CAS No: 2228673-70-7)

1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228673-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to a pyridine ring, which is a common structural feature in many bioactive molecules. The presence of a methoxy group on the pyridine ring further enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

The structure of 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol exhibits a unique combination of functional groups that make it an intriguing candidate for further investigation. The cyclopropyl group, known for its rigid three-membered ring structure, can influence the conformation and binding affinity of the molecule when interacting with biological receptors. Meanwhile, the pyridine ring, with its nitrogen heteroatom, provides opportunities for hydrogen bonding and electrostatic interactions, which are crucial for drug-receptor binding. The methoxy group introduces additional polarity and potential metabolic stability, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pharmacological potential of 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol has been explored in several preclinical studies. Researchers have been particularly interested in its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The compound's ability to interact with multiple targets makes it a promising candidate for multitarget drug discovery.

One of the most compelling aspects of this compound is its synthetic accessibility. The cyclopropyl-pyridine scaffold can be synthesized through well-established organic reactions, allowing researchers to modify the structure and explore derivatives with enhanced potency and selectivity. Recent advances in synthetic methodologies have enabled the efficient preparation of complex analogs, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

The biological activity of 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol has been evaluated in various in vitro assays. Initial studies have shown promising results in terms of inhibiting key enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in signaling pathways that regulate cell growth, differentiation, and apoptosis. Furthermore, the compound has demonstrated potential anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory mediator release.

Another area of interest is the potential therapeutic applications of this compound. Given its multifaceted biological activity, it has been hypothesized that 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol could be developed into a therapeutic agent for conditions such as chronic inflammation, autoimmune diseases, and certain types of cancer. Preclinical studies have begun to explore these possibilities, with early results suggesting that the compound may exert its effects through mechanisms involving modulation of immune cell function and suppression of pro-inflammatory pathways.

The drug-like properties of 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol have also been assessed to determine its suitability for further development into a clinical candidate. Parameters such as solubility, permeability, metabolic stability, and toxicity have been evaluated using computational models and experimental assays. These assessments are critical for identifying potential liabilities early in the drug development process and optimizing the compound's pharmacokinetic profile.

In conclusion, 1-1-(3-methoxypyridin-2-yl)cyclopropylethan-1-ol (CAS No: 2228673-70-7) represents a promising lead compound with significant pharmacological potential. Its unique structural features, combined with its demonstrated biological activity and favorable drug-like properties, make it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, paving the way for novel therapeutic strategies.